Cas no 1170626-07-9 (3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanamide)

• Product Name: 3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanamide
• CAS No: 1170626-07-9
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• MDL: MFCD09701806
• CID: 3159146
• PubChem ID: 25247829
• Update Time: 2025-08-02

3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanamide
• 1170626-07-9
• STK352222
• EN300-231647
• VWB62607
• 3-(3-amino-5-methylpyrazol-1-yl)propanamide
• AKOS005167879

• MDL： MFCD09701806
• Inchi： 1S/C7H12N4O/c1-5-4-6(8)10-11(5)3-2-7(9)12/h4H,2-3H2,1H3,(H2,8,10)(H2,9,12)
• InChI Key： ZFSFWWPDQJRLEW-UHFFFAOYSA-N
• SMILES： O=C(CCN1C(C)=CC(N)=N1)N

Computed Properties

• Exact Mass: 168.10111102Da
• Monoisotopic Mass: 168.10111102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanamide

Research Brief on 3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanamide (CAS: 1170626-07-9): Recent Advances and Applications

3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanamide (CAS: 1170626-07-9) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The compound's unique structure, featuring a pyrazole ring with an amino group and a propanamide side chain, confers versatile reactivity and binding affinity to biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of 3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanamide, with advancements in green chemistry approaches reducing environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a solvent-free synthesis route that improved scalability while maintaining high enantiomeric purity.

In terms of biological activity, 3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanamide has shown promising results as a modulator of protein-protein interactions (PPIs) involved in oncogenic signaling pathways. Preclinical studies have identified its ability to inhibit the interaction between MDM2 and p53, a critical target in cancer therapy. Additionally, its structural similarity to known kinase inhibitors has prompted investigations into its potential as a multi-kinase inhibitor, with recent in vitro assays revealing selective activity against ABL1 and FLT3 kinases at nanomolar concentrations.

The pharmacokinetic profile of 3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanamide has been a focus of recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies. A 2024 publication in Drug Metabolism and Disposition reported improved oral bioavailability compared to earlier analogs, attributed to modifications in the propanamide side chain. These findings suggest potential for oral administration in clinical settings, addressing a common limitation of small-molecule therapeutics.

Emerging applications of 3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanamide extend beyond oncology. Recent research has explored its use as a building block for PET (Positron Emission Tomography) radiotracers, leveraging the amino group for facile radiolabeling. Furthermore, its incorporation into metal-organic frameworks (MOFs) for drug delivery systems has shown enhanced stability and controlled release properties in preliminary studies.

Despite these advances, challenges remain in the clinical translation of 3-(3-amino-5-methyl-1H-pyrazol-1-yl)propanamide-based therapies. Current research efforts are addressing issues such as off-target effects and metabolic stability through structure-activity relationship (SAR) studies and prodrug approaches. The compound's versatility continues to inspire innovative applications, positioning it as a valuable scaffold in drug discovery pipelines.